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Introduction
Malic acid esters are a versatile class of compounds utilized in the cosmetic and

pharmaceutical industries for their emollient, plasticizing, and solvent properties. Derived from

malic acid, a naturally occurring alpha-hydroxy acid found in fruits, these esters are

synthesized to modify their physicochemical characteristics, such as polarity, molecular weight,

and spreading attributes, to suit various formulation needs. This technical guide provides an in-

depth overview of the foundational research into the emollient properties of malic acid esters,

detailing their mechanism of action, methods for evaluating their performance, and a summary

of available data.

The primary function of an emollient is to soften and smooth the skin by forming a semi-

occlusive film on the stratum corneum. This film helps to reduce transepidermal water loss

(TEWL), thereby increasing skin hydration and improving its overall appearance and feel. Malic

acid esters, with their varied alkyl chain lengths and branching, offer a range of sensory

profiles, from light and non-greasy to more substantive and occlusive.

Mechanism of Emolliency
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The emollient properties of malic acid esters are primarily attributed to their ability to form a

hydrophobic barrier on the skin's surface. This physical barrier reinforces the skin's natural lipid

barrier, which can be compromised by environmental factors, cleansing, and certain skin

conditions. By filling in the gaps between corneocytes, malic acid esters help to create a

smoother surface, which improves skin texture and reduces the appearance of dryness and

flaking.

Currently, there is limited evidence to suggest that malic acid esters directly modulate specific

signaling pathways within the skin to exert their emollient effects. The primary mechanism is

understood to be the physical action of occlusion and barrier formation.

Quantitative Data on Emollient Properties
The following tables summarize the available physicochemical and emollient properties of

various malic acid esters. It is important to note that specific quantitative data for many of these

esters is not readily available in the public domain and may be proprietary to ingredient

manufacturers. The provided experimental protocols can be utilized to generate this data for

specific esters of interest.

Table 1: Physicochemical Properties of Selected Malic Acid Esters
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INCI Name CAS Number
Molecular
Weight ( g/mol
)

Appearance
Spreading
Value (mm²/10
min)

Diisopropyl

Malate
6947-09-7 218.25 Colorless liquid

Data not

available in

public domain

Diethylhexyl

Malate
56235-92-8 358.57

Clear to

yellowish

liquid[1]

Data not

available in

public domain

Diisostearyl

Malate
63231-60-7 ~639 Viscous liquid

Data not

available in

public domain

Di-C12-13 Alkyl

Malate
149144-85-4 Varies Viscous liquid

Data not

available in

public domain

Table 2: Emollient Performance Data of Selected Malic Acid Esters
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INCI Name
Occlusivity
Index

TEWL
Reduction (%)

Skin Hydration
Increase (%)

Sensory
Profile
(General)

Diisopropyl

Malate

Data not

available in

public domain

Data not

available in

public domain

Data not

available in

public domain

Light, non-greasy

feel

Diethylhexyl

Malate

Data not

available in

public domain

Data not

available in

public domain

Data not

available in

public domain

Soft, smooth

feel[2]

Diisostearyl

Malate

Data not

available in

public domain

Data not

available in

public domain

Data not

available in

public domain

Rich, cushiony

feel

Di-C12-13 Alkyl

Malate

Data not

available in

public domain

Data not

available in

public domain

Data not

available in

public domain

Non-greasy,

moisturizing

Experimental Protocols
Detailed methodologies for evaluating the key emollient properties of malic acid esters are

provided below.

Spreadability Measurement
Objective: To determine the rate at which an emollient spreads over a substrate, which

correlates with its sensory feel upon application.

Methodology: Parallel Plate Method[3]

A circular glass plate (20 cm diameter) with a central orifice (1.2 cm diameter) is placed on a

larger glass plate positioned over millimetric graph paper.

The test emollient is introduced into the central orifice, and the surface is leveled.

The mold plate is carefully removed, and a glass plate of known weight is placed over the

sample.
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After one minute, the diameter of the spread is measured in opposing positions using the

graph paper scale.

This procedure is repeated at set intervals, with the successive addition of plates of known

weight if desired, to measure spreadability over time and under pressure.

The spreadability (Ei) is calculated using the following equation: Ei = (π * d²) / 4 Where 'd' is

the average diameter of the spread sample.

Workflow for Spreadability Measurement

Sample Preparation Measurement Calculation

Place mold on glass plate over graph paper Introduce emollient into central orifice Level the surface Remove mold Place weighted glass plate on sample Measure diameter after 1 minute Repeat measurements at intervals Calculate average diameter Calculate Spreadability (Ei = (π * d²) / 4)

Click to download full resolution via product page

Caption: Workflow for Spreadability Measurement.

In Vitro Occlusivity Test
Objective: To assess the ability of an emollient to prevent water evaporation from a surface,

mimicking its effect on transepidermal water loss.

Methodology:[4]

Beakers are filled with a standardized amount of water (e.g., 20 mL).

The beakers are covered with a microporous membrane (e.g., Whatman® filter paper) that

allows for water vapor transmission.

The test emollient is applied evenly to the surface of the membrane at a concentration of 2

mg/cm².

A control beaker with a membrane but no emollient is also prepared.
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The initial weight of each beaker is recorded.

The beakers are placed in a controlled environment (e.g., 32°C and 50% relative humidity).

The weight of the beakers is measured at regular intervals (e.g., 6, 24, 48, and 72 hours).

The water loss is calculated for both the test and control samples.

The Occlusivity Index (F) is calculated using the following formula: F = [(A - B) / A] * 100

Where A is the water loss from the control beaker and B is the water loss from the beaker

with the test emollient.

Workflow for In Vitro Occlusivity Test

Test Setup

Incubation & Measurement Data Analysis

Fill beakers with water Cover with microporous membrane

Apply emollient to membrane (2 mg/cm²)

Prepare control (no emollient)

Record initial weight Incubate at 32°C and 50% RH Measure weight at intervals (6, 24, 48, 72h) Calculate water loss (A and B) Calculate Occlusivity Index (F = [(A-B)/A]*100)

Click to download full resolution via product page

Caption: Workflow for In Vitro Occlusivity Test.

In Vivo Skin Hydration and Transepidermal Water Loss
(TEWL) Measurement
Objective: To measure the effect of an emollient on skin surface hydration and the rate of

transepidermal water loss in human subjects.

Methodology:
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Subject Acclimatization: Subjects are acclimatized in a room with controlled temperature

(21±1°C) and humidity (50±5%) for at least 20 minutes before measurements are taken.[5]

Baseline Measurements:

Skin Hydration: A Corneometer® CM 825 is used to measure the electrical capacitance of

the stratum corneum, which correlates with its water content.[5] Multiple readings are

taken on the designated test area (e.g., volar forearm) and averaged.

TEWL: A Tewameter® TM 300 is used to measure the water vapor flux from the skin

surface. The probe is held on the skin until a stable reading is obtained.[5]

Product Application: A standardized amount of the test emollient (e.g., 2 mg/cm²) is applied

to the test area.[5] An untreated area serves as a control.

Post-Application Measurements: Skin hydration and TEWL measurements are repeated on

the treated and control areas at specified time points (e.g., 1, 2, 4, and 8 hours) after product

application.

Data Analysis: The percentage change in skin hydration and the percentage reduction in

TEWL are calculated relative to the baseline and control values.

Logical Relationship of Emollient Application and Skin Barrier Function
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Smoother Skin
Appearance
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Caption: Effect of Malic Acid Ester on Skin.

Sensory Evaluation
Objective: To assess the subjective sensory characteristics of an emollient during and after

application to the skin.

Methodology:[1][5]

Panelist Selection and Training: A panel of trained sensory assessors (typically 10-15

individuals) is used. Panelists are trained on a standardized lexicon of sensory attributes for

skin care products.

Product Application: A standardized amount of each test emollient is provided to the

panelists in a blinded and randomized order. Panelists apply the product to a designated

area of their skin (e.g., volar forearm).
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Attribute Evaluation: Panelists evaluate and score various sensory attributes on a defined

scale (e.g., a 10-point or 15-point scale). Key attributes include:

During Application: Spreadability, slip, playtime.

Immediately After Application: Absorption speed, stickiness, greasiness, gloss.

After a Set Time (e.g., 5-10 minutes): After-feel (e.g., soft, smooth, tacky), residue.

Data Analysis: The scores for each attribute are collected and statistically analyzed to

generate a sensory profile for each emollient.

Conclusion
Malic acid esters are valuable emollients in cosmetic and dermatological formulations, offering

a range of sensory experiences and functional benefits. Their primary mechanism of action is

the formation of a physical barrier on the skin, which reduces transepidermal water loss and

increases skin hydration. While extensive quantitative data comparing the emollient properties

of a wide range of malic acid esters is not readily available in the public domain, the

standardized experimental protocols detailed in this guide provide a robust framework for

researchers and formulators to conduct their own evaluations. By systematically measuring

properties such as spreadability, occlusivity, and the in vivo effects on skin hydration and

TEWL, a comprehensive understanding of the performance of specific malic acid esters can be

achieved, enabling their effective use in the development of advanced skincare products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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